Cas no 2227785-80-8 ((2S)-2-3-(pentafluoroethyl)phenyloxirane)

• Product Name: (2S)-2-3-(pentafluoroethyl)phenyloxirane
• CAS No: 2227785-80-8
• MF: C₁₀H₇F₅O
• MW: 238.154000520706
• CID: 6200290
• PubChem ID: 165634578
• Update Time: 2025-05-19

(2S)-2-3-(pentafluoroethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-(pentafluoroethyl)phenyloxirane
• (2S)-2-[3-(pentafluoroethyl)phenyl]oxirane
• 2227785-80-8
• EN300-1973034

• Inchi： 1S/C10H7F5O/c11-9(12,10(13,14)15)7-3-1-2-6(4-7)8-5-16-8/h1-4,8H,5H2/t8-/m1/s1
• InChI Key： JBCAUYWEMRZXNZ-MRVPVSSYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)[C@H]1CO1)F

Computed Properties

• Exact Mass: 238.04170565g/mol
• Monoisotopic Mass: 238.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-3-(pentafluoroethyl)phenyloxirane

Comprehensive Overview of (2S)-2-3-(Pentafluoroethyl)phenyloxirane (CAS No. 2227785-80-8): Properties, Applications, and Industry Insights

(2S)-2-3-(Pentafluoroethyl)phenyloxirane (CAS No. 2227785-80-8) is a specialized chiral epoxide compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a pentafluoroethyl group and an oxirane ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. This compound is particularly relevant in the context of modern drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and lipophilicity.

In recent years, the demand for fluorinated building blocks like (2S)-2-3-(Pentafluoroethyl)phenyloxirane has surged, driven by trends in personalized medicine and targeted therapies. Researchers are actively exploring its potential in asymmetric synthesis, where its chiral center enables the creation of enantiomerically pure drugs—a critical factor in reducing side effects and improving efficacy. The compound’s CAS No. 2227785-80-8 is frequently cited in patents related to kinase inhibitors and antiviral agents, aligning with global health priorities such as oncology and infectious disease treatment.

From a synthetic chemistry perspective, the pentafluoroethyl substituent in (2S)-2-3-(Pentafluoroethyl)phenyloxirane offers exceptional electron-withdrawing properties, which can influence reaction pathways and selectivity. This characteristic is leveraged in catalyzed ring-opening reactions, a hot topic in green chemistry. Industry forums and academic publications often highlight its role in minimizing waste generation, a key concern for sustainable manufacturing. Additionally, the compound’s stability under physiological conditions makes it a candidate for prodrug development, addressing challenges in drug delivery.

The agrochemical sector also benefits from derivatives of (2S)-2-3-(Pentafluoroethyl)phenyloxirane, particularly in designing next-generation pesticides with lower environmental persistence. Regulatory shifts toward safer crop protection agents have amplified interest in fluorine-containing scaffolds, as they often exhibit higher target specificity. Notably, the oxirane moiety in this compound provides a reactive handle for further functionalization, enabling the creation of diverse analogs for bioactivity screening.

Analytical characterization of CAS No. 2227785-80-8 typically involves advanced techniques such as chiral HPLC and 19F NMR spectroscopy, reflecting the growing integration of multimodal analytics in quality control. Discussions in scientific communities frequently address its purification challenges, given the sensitivity of fluorinated compounds to trace impurities. These insights are invaluable for process chemists optimizing large-scale production.

In summary, (2S)-2-3-(Pentafluoroethyl)phenyloxirane represents a nexus of innovation across multiple disciplines. Its applications span from precision medicine to sustainable agriculture, resonating with contemporary themes like AI-driven molecular design and circular economy principles. As research continues to uncover its potential, this compound is poised to remain a focal point in high-value chemical synthesis.